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Compound of Interest

Compound Name:
1,3-Dipalmitoyl-2-

chloropropanediol-d5

Cat. No.: B12395052 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the physical characteristics and analytical

applications of PP-2-MCPD-d5, a deuterated internal standard crucial for the accurate

quantification of 2- and 3-monochloropropanediol (MCPD) esters and glycidyl esters in various

matrices.

Core Physical and Chemical Characteristics
PP-2-MCPD-d5, also known as 1,3-Dipalmitoyl-2-chloropropanediol-d5, is a synthetic,

deuterium-labeled lipid.[1][2] Its structure, featuring two palmitoyl chains on a chlorinated and

deuterated glycerol backbone, mimics that of native MCPD di-esters, making it an ideal internal

standard for analytical methods.[2] The five deuterium atoms provide a distinct mass shift,

enabling precise quantification via isotope dilution mass spectrometry.[2]

The key physical and chemical properties of PP-2-MCPD-d5 are summarized in the table

below.
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Property Value References

Synonyms

1,3-Dipalmitoyl-2-

chloropropanediol-d5,

Hexadecanoic Acid 2-Chloro-

1,3-propanediyl-d5 Ester, 1,3-

Bispalmitoyl-2-

chloropropanediol-d5

[1]

CAS Number 1426395-62-1 [1][3]

Molecular Formula C₃₅H₆₂D₅ClO₄ [1]

Molecular Weight 592.39 g/mol [1][4]

Appearance White to off-white solid [1][5]

Melting Point 48-50 °C [1]

Solubility

Soluble in organic solvents

such as Chloroform and Ethyl

Acetate.[1]

[1]

Purity (Chemical, Isotopic) ~98% [1]

Storage

Recommended long-term

storage at 4°C or -20°C,

protected from moisture and

air.[1][2][5] Short-term storage

at room temperature is

possible.[1]

[1][2][5]

Analytical Application and Experimental Protocols
PP-2-MCPD-d5 is primarily utilized as an internal standard in indirect analytical methods for the

determination of total 2-MCPD, 3-MCPD, and glycidyl esters in food products, particularly

refined edible oils, fats, and infant formula.[2][6] These contaminants are formed during food

processing and are considered potential human carcinogens.[3][4] The use of a deuterated

internal standard like PP-2-MCPD-d5 is critical for correcting variations during sample

preparation and analysis, thereby ensuring high accuracy and precision.[6][7]
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The general analytical workflow involves the addition of the internal standard to the sample,

followed by hydrolysis or transesterification to release the free MCPDs, derivatization, and

subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Generalized Experimental Protocol (Indirect Method)
This protocol is a composite of common steps described in official methods (e.g., AOCS Cd

29a-13, ISO 18363-3) and scientific literature.[3][6][8]

Sample Preparation and Internal Standard Spiking:

A known amount of the oil or fat sample (e.g., 100-110 mg) is accurately weighed into a

reaction vessel.[9]

A precise volume of PP-2-MCPD-d5 solution (as the internal standard) is added to the

sample.[2][9]

Conversion of Glycidyl Esters (if applicable):

For the simultaneous analysis of glycidyl esters, they are first converted to 3-

monobromopropanediol (3-MBPD) monoesters using an acidic solution containing a

bromide salt.[8][9]

Hydrolysis/Transesterification:

The ester bonds of both the native MCPD esters and the internal standard are cleaved to

release the free diols. This is typically achieved through:

Acid-catalyzed transesterification: Reaction with an acidic methanolic solution (e.g.,

sulfuric acid in methanol).[6][9]

Alkaline-catalyzed transesterification: Reaction with a basic solution like sodium

methoxide in methanol.[4]

The reaction is allowed to proceed for a specific time (from minutes to several hours) and

at a controlled temperature.[4][8]

Neutralization and Extraction:
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The reaction is stopped by adding a neutralizing agent (e.g., a salt solution like sodium

bicarbonate or acidified sodium chloride).[4]

The fatty acid methyl esters (FAMEs) formed during transesterification are removed by

extraction with a non-polar solvent like n-heptane or iso-hexane.[4][9]

The released MCPDs (and MBPD) in the aqueous/methanolic phase are then extracted,

often using solvents like diethyl ether or ethyl acetate.[4]

Derivatization:

To improve chromatographic performance and detection sensitivity, the free hydroxyl

groups of the MCPDs, MBPD, and the deuterated internal standard are derivatized.[1][6]

The most common derivatizing agent is phenylboronic acid (PBA), which forms stable

cyclic esters with the diols.[1][6][9]

GC-MS Analysis:

The final extract containing the derivatized analytes is concentrated and analyzed by GC-

MS.[6][9]

A capillary column (e.g., DB-5ms) is typically used for separation.[10]

The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode to detect

specific ions for the native analytes and their deuterated counterparts, allowing for

accurate quantification based on the ratio of their peak areas.[6][10]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the indirect analytical method for MCPD and

glycidyl ester quantification using PP-2-MCPD-d5 as an internal standard.
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Analytical Workflow for MCPD & Glycidyl Esters

Sample Preparation

Chemical Conversion

Analysis

Result

Food Sample (e.g., Oil)
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PP-2-MCPD-d5 (ISTD)
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Caption: General workflow for the analysis of MCPD and glycidyl esters.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12395052?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
PP-2-MCPD-d5 should be handled by qualified personnel trained in laboratory procedures.[1]

While a specific Material Safety Data Sheet (MSDS) for the deuterated compound is not widely

available, the safety precautions for related chloropropanols should be considered. This

includes working in a well-ventilated area, using personal protective equipment (gloves, safety

glasses), and avoiding inhalation, ingestion, or direct skin contact.[11][12] Store the compound

in a tightly sealed container in a cool, dry place as recommended.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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